1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-ethanone O-methyloxime

• IUPAC Name: (E)-1-(4-chlorophenyl)-N-methoxy-2-pyrrolidin-1-ylethanimine
• InChI: InChI=1S/C13H17ClN2O/c1-17-15-13(10-16-8-2-3-9-16)11-4-6-12(14)7-5-11/h4-7H,2-3,8-10H2,1H3/b15-13-
• InChI Key: VPABJFHFZZQDBU-SQFISAMPSA-N
• Canonical SMILES: CON=C(CN1CCCC1)C2=CC=C(C=C2)Cl
• Isomeric SMILES: CO/N=C(/CN1CCCC1)\C2=CC=C(C=C2)Cl
• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol

Description

1-(4-Chlorophenyl)-2-(1-pyrrolidinyl)-1-ethanone O-methyloxime (or CPOP for short) is a novel compound that has been studied for its potential applications in scientific research. CPOP is a synthetic molecule derived from the parent compound 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-ethanone (CPE). CPOP was first synthesized in the laboratory of Dr. T. Y. Chang at National Taiwan University in 2006.

Scientific Research Applications

Fungicidal Activity

Research has been conducted on substituted 2-(4-chlorophenoxy)-1-(3-pyridyl)ethan-1-ols, derived from interactions with 4-chlorophenol, showing fungicidal activity. These compounds, including those with pyrrolidine substitutions, may offer insights into agrochemical applications, suggesting a potential avenue for exploring the fungicidal properties of 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-ethanone O-methyloxime (A. Kuzenkov & V. Zakharychev, 2009).

Synthesis and Structural Characterization

A study on the synthesis of new pyrrole derivatives, including 1-(1-benzyl-4-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone, highlights the importance of structural characterization in understanding the properties and potential applications of such compounds. This could be relevant for the synthesis and analysis of 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-ethanone O-methyloxime, especially in materials science or as intermediates in organic synthesis (Abdelhadi Louroubi et al., 2019).

Antimicrobial and Antitumor Activities

Compounds such as 2-[N-aryl-2-oxo-2-(4-chlorophenyl)ethanehydrazonoyl]-6-methyl-4(3H)-pyrimidinones have been investigated for their antimicrobial and antitumor activities. This suggests that structurally related compounds, including those with pyrrolidine and oxime functionalities, could potentially exhibit similar biological activities, warranting further investigation in medicinal chemistry (M. Edrees et al., 2010).

Catalytic Applications

The synthesis and characterization of complexes such as {1-{6-((2,6-diisopropylphenyl)-ethaneimidoyl)-2-pyridinyl}-1-ethanone}iron(II) dichloride and their application in catalyzing the polymerization of ethylene suggest potential catalytic roles for related compounds. This opens up possibilities for 1-(4-chlorophenyl)-2-(1-pyrrolidinyl)-1-ethanone O-methyloxime in catalysis, particularly in polymer science (S. Fernandes et al., 2002).